Cas no 34403-74-2 (8-Bromo-7-methoxy-6-methyl-3,4-dihydronaphthalen-1(2H)-one)

• Product Name: 8-Bromo-7-methoxy-6-methyl-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 34403-74-2
• MF: C₁₂H₁₃BrO₂
• MW: 269.134423017502
• MDL: MFCD30478927
• CID: 3044766
• PubChem ID: 85787230
• Update Time: 2025-05-19

8-Bromo-7-methoxy-6-methyl-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-7-methoxy-6-methyl-3,4-dihydronaphthalen-1(2H)-one
• 8-Brom-7-methoxy-6-methyl-1-tetralon
• AK544252
• 8-bromo-7-methoxy-6-methyl-3,4-dihydro-2H-naphthalen-1-one
• 1(2H)-Naphthalenone, 8-bromo-3,4-dihydro-7-methoxy-6-methyl-
• CID 85787230
• 34403-74-2
• 8-bromo-7-methoxy-6-methyl-1,2,3,4-tetrahydronaphthalen-1-one
• CS-0149733
• Y10827
• AKOS030632744
• MFCD30478927
• DS-19308

• MDL： MFCD30478927
• Inchi： 1S/C12H13BrO2/c1-7-6-8-4-3-5-9(14)10(8)11(13)12(7)15-2/h6H,3-5H2,1-2H3
• InChI Key： JGESMIHIHNAITM-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=CC2=C1C(CCC2)=O)OC

Computed Properties

• Exact Mass: 268.00989g/mol
• Monoisotopic Mass: 268.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on 8-Bromo-7-methoxy-6-methyl-3,4-dihydronaphthalen-1(2H)-one

Comprehensive Overview of 8-Bromo-7-methoxy-6-methyl-3,4-dihydronaphthalen-1(2H)-one (CAS No. 34403-74-2)

8-Bromo-7-methoxy-6-methyl-3,4-dihydronaphthalen-1(2H)-one, with the CAS number 34403-74-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of dihydronaphthalenones, which are known for their versatile applications in medicinal chemistry and material science. The presence of a bromine substituent at the 8-position and a methoxy group at the 7-position makes this molecule particularly interesting for synthetic modifications and biological activity studies.

In recent years, the demand for functionalized dihydronaphthalenones has surged due to their potential in drug discovery. Researchers are increasingly exploring 8-Bromo-7-methoxy-6-methyl-3,4-dihydronaphthalen-1(2H)-one as a building block for designing novel therapeutic agents. Its unique structural features, including the methyl group at the 6-position, contribute to its stability and reactivity, making it a valuable intermediate in organic synthesis. The compound's CAS registry number 34403-74-2 is frequently searched in scientific databases, reflecting its growing importance in academic and industrial settings.

One of the key reasons behind the popularity of 34403-74-2 is its relevance to green chemistry and sustainable synthesis. With the global shift toward environmentally friendly practices, chemists are investigating efficient methods to synthesize 8-Bromo-7-methoxy-6-methyl-3,4-dihydronaphthalen-1(2H)-one using catalytic processes and renewable resources. This aligns with the broader trend of reducing hazardous waste and optimizing reaction conditions, which are hot topics in modern chemical research.

Another area where 8-Bromo-7-methoxy-6-methyl-3,4-dihydronaphthalen-1(2H)-one shows promise is in the development of fluorescent probes and organic electronic materials. The compound's conjugated system and substituent effects make it a candidate for applications in optoelectronics and sensing technologies. Researchers are particularly interested in how the bromine atom and methoxy group influence the compound's photophysical properties, which could lead to breakthroughs in light-emitting diodes (LEDs) and biosensors.

The synthesis of CAS 34403-74-2 typically involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation. These methods are well-documented in the literature, but recent advancements focus on improving yield and selectivity. For instance, the use of palladium-catalyzed cross-coupling reactions has been explored to introduce the bromine substituent more efficiently. Such innovations are critical for scaling up production while maintaining cost-effectiveness and purity standards.

In the context of drug discovery, 8-Bromo-7-methoxy-6-methyl-3,4-dihydronaphthalen-1(2H)-one is being studied for its potential bioactivity. Preliminary research suggests that derivatives of this compound may exhibit anti-inflammatory or antioxidant properties, although further studies are needed to validate these findings. The compound's scaffold is also being evaluated for its ability to interact with biological targets such as enzymes and receptors, which could pave the way for new treatments for chronic diseases.

From a commercial perspective, the market for 34403-74-2 is expanding as more industries recognize its utility. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and pharmaceutical companies. The compound's CAS number is often used as a search term in procurement databases, highlighting its importance in the supply chain for specialty chemicals.

In summary, 8-Bromo-7-methoxy-6-methyl-3,4-dihydronaphthalen-1(2H)-one (CAS No. 34403-74-2) is a multifaceted compound with applications spanning pharmaceuticals, material science, and green chemistry. Its structural complexity and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in these fields. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of cutting-edge research and industrial applications.